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Compound of Interest

Compound Name: ML233

Cat. No.: B15605255 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the personal protective equipment (PPE), operational handling, and disposal of

ML233, a non-peptide apelin receptor agonist and tyrosinase inhibitor. By offering procedural,

step-by-step guidance, this document aims to be a preferred source for laboratory safety and

chemical handling information, fostering a culture of safety and trust.

Immediate Safety and Hazard Information
ML233 is a compound that requires careful handling due to its potential health hazards. Based

on available safety data, it is harmful if swallowed, inhaled, or absorbed through the skin.[1] It is

also known to be an irritant to the eyes and respiratory system.[1]

Quantitative Safety Data Summary
For quick reference, the following table summarizes the key safety data for ML233.
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Identifier Value Reference

CAS Number 2080311-92-6 [2][3]

Molecular Formula C19H21NO4S

Molecular Weight 359.44 g/mol

EC50 (Apelin Receptor) 3.7 µM [2]

LC50 (Human Hepatocytes) 25.8 µM [2]

Personal Protective Equipment (PPE) Protocol
A thorough risk assessment should be conducted before handling ML233. The following PPE is

mandatory to minimize exposure and ensure personal safety.

PPE Selection Workflow
The selection of appropriate PPE is a critical first step in the safe handling of ML233. The

following diagram outlines the decision-making process for choosing the correct protective

gear.
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Risk Assessment

PPE Selection

Verification

Start: Handling ML233

Assess potential for:
- Inhalation (powder/aerosol)

- Skin contact
- Eye contact

Respiratory Protection:
Government-approved respirator

Hand Protection:
Compatible chemical-resistant gloves

(e.g., Nitrile)

Eye/Face Protection:
Chemical safety goggles or face shield

Body Protection:
Lab coat, closed-toe shoes,

and additional protective clothing
as needed

Inspect PPE for integrity
before each use

Proceed with handling

Click to download full resolution via product page

PPE selection workflow for handling ML233.

Detailed PPE Specifications
Respiratory Protection: A government-approved respirator is required, especially when

handling the powdered form of ML233 or when there is a risk of aerosol formation.[1] Work

should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Hand Protection: Wear compatible chemical-resistant gloves.[1] Nitrile gloves are a common

and effective choice for handling many laboratory chemicals. Always inspect gloves for tears

or punctures before use and change them frequently, especially after direct contact with the

compound.

Eye Protection: Chemical safety goggles are mandatory to protect against splashes and

airborne particles.[1] A face shield should be worn in situations with a higher risk of

splashing.
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Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes must be worn

to protect the skin.[1] For tasks with a higher potential for exposure, consider additional

protective clothing.

Operational Plan for Handling ML233
Adherence to a strict operational plan is crucial for the safe handling of ML233 in a laboratory

setting.

Experimental Workflow: In Vitro Tyrosinase Activity
Assay
The following diagram illustrates a typical experimental workflow for using ML233 in an in vitro

tyrosinase activity assay.
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Preparation

Incubation

Reaction

Data Analysis

Waste Disposal

Prepare Reagents:
- Tyrosinase solution

- L-DOPA solution
- ML233 stock and dilutions

Set up 96-well plate with buffer,
ML233/vehicle, and tyrosinase

Pre-incubate at 25°C for 10 minutes

Initiate reaction by adding L-DOPA

Measure absorbance over time

Analyze data to determine
tyrosinase inhibition

Dispose of all contaminated materials
according to the disposal plan

Click to download full resolution via product page

Experimental workflow for an in vitro tyrosinase activity assay with ML233.
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Step-by-Step Handling Procedures
Preparation:

Before handling, ensure all necessary PPE is correctly worn.

Work in a designated area, such as a chemical fume hood, to minimize inhalation

exposure.

Prepare all necessary solutions and equipment in advance.

Weighing and Solution Preparation:

When weighing the solid form of ML233, do so in an enclosure to prevent the dispersion of

dust.

Use a compatible solvent, such as DMSO, to prepare stock solutions.

Handle all solutions containing ML233 with care to avoid skin contact and splashes.

Experimental Use:

Follow the specific experimental protocol, such as the in vitro tyrosinase activity assay

outlined above.

Avoid creating aerosols.

Keep all containers with ML233 tightly closed when not in use.

Post-Experiment:

Decontaminate all work surfaces with an appropriate cleaning agent.

Remove and dispose of PPE in the designated waste containers.

Wash hands thoroughly with soap and water after handling the compound.

Disposal Plan for ML233
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Proper disposal of ML233 and any contaminated materials is essential to protect personnel

and the environment.

Waste Segregation and Collection
Solid Waste: Collect unused ML233 powder and any materials grossly contaminated with the

solid (e.g., weighing papers, pipette tips) in a clearly labeled, sealed container for hazardous

solid waste.

Liquid Waste: All solutions containing ML233 should be collected in a designated, leak-proof

container for hazardous liquid chemical waste. Do not mix with other waste streams unless

compatibility is known.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be placed in a designated hazardous waste bag.

Disposal Procedure
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "ML233," and the associated hazards (e.g., Toxic, Irritant).

Storage: Store waste containers in a designated, secure, and well-ventilated satellite

accumulation area, away from incompatible materials.

Pickup and Disposal: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the pickup and disposal of the hazardous waste.[4] Do not pour any ML233
waste down the drain or dispose of it in the regular trash.[4]

Empty Containers: Empty containers that held ML233 should be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[4] After

rinsing, deface the original label before disposing of the container according to your

institution's guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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